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Compound of Interest

Compound Name: 2-Lithiofuran

Cat. No.: B141411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-furyllithium, a versatile organolithium reagent in organic synthesis. Due to its
nature as a highly reactive intermediate, often generated and used in situ, some physical
properties like melting and boiling points are not typically reported. This document compiles
available data and provides generalized experimental protocols for its preparation and reaction.

Physical and Chemical Properties

2-Furyllithium, also known as 2-lithiofuran, is a heterocyclic organolithium compound.[1][2] In
this molecule, a lithium atom replaces the hydrogen at the 2-position of the furan ring, creating
a potent nucleophile and a strong base.[1]

A logical overview of its core properties is presented below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b141411?utm_src=pdf-interest
https://www.benchchem.com/product/b141411?utm_src=pdf-body
https://www.lookchem.com/casno2786-02-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Lithiofuran
https://www.lookchem.com/casno2786-02-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

2-Furyliithium

Physical Properties

Molecular Formula: C4H3LIO Molecular Weight: 74.01 g/mol Appearance: Typically a solution Solubilty: Soluble in ethereal solvents (THF, Diethyl Ether) High Reactivity Strong Base Nucleophile Thermal Instability

Figure 1: Core Properties of 2-Furyllithium
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Figure 2: Workflow for the Synthesis of 2-Furyllithium
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Figure 3: Reaction of 2-Furyllithium with Benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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